2-(3,5-dimethylphenoxy)-N-(2,6-dioxopiperidin-3-yl)acetamide

• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(2,6-dioxopiperidin-3-yl)acetamide
• InChI: InChI=1S/C15H18N2O4/c1-9-5-10(2)7-11(6-9)21-8-14(19)16-12-3-4-13(18)17-15(12)20/h5-7,12H,3-4,8H2,1-2H3,(H,16,19)(H,17,18,20)
• InChI Key: MXZYUQCOJUQZRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2CCC(=O)NC2=O)C
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

2-(3,5-dimethylphenoxy)-N-(2,6-dioxopiperidin-3-yl)acetamide is a chemical compound that has been synthesized for various scientific research purposes. This compound is commonly referred to as compound A and has been studied for its potential therapeutic applications in treating various diseases.

Mechanism of Action

The mechanism of action of compound A is not fully understood, but it is believed to act through several pathways. In cancer research, compound A has been shown to inhibit the activity of certain enzymes involved in cell proliferation and induce apoptosis. In inflammation research, compound A has been shown to inhibit the production of inflammatory cytokines and reduce the activity of certain enzymes involved in inflammation. In neurodegenerative disorder research, compound A has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects in animal models. In cancer research, compound A has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, compound A has been shown to reduce inflammation and oxidative stress in animal models. In neurodegenerative disorder research, compound A has been shown to protect neurons from damage and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using compound A in lab experiments include its potential therapeutic applications in treating various diseases, its ability to inhibit the growth of cancer cells, and its anti-inflammatory properties. The limitations of using compound A in lab experiments include its limited solubility in water, its potential toxicity at high doses, and its limited bioavailability.

Future Directions

For research on compound A include further studies on its mechanism of action, its potential therapeutic applications in treating various diseases, and its safety and efficacy in clinical trials. Additionally, further studies on the synthesis of compound A and its derivatives may lead to the development of more potent and selective compounds for therapeutic use.

Synthesis Methods

The synthesis of compound A involves several steps, including the reaction of 3,5-dimethylphenol with chloroacetyl chloride to form 3,5-dimethylphenyl chloroacetate. The resulting compound is then reacted with 2,6-dioxopiperidine to form the final product, 2-(3,5-dimethylphenoxy)-N-(2,6-dioxopiperidin-3-yl)acetamide.

Scientific Research Applications

Compound A has been studied for its potential therapeutic applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, compound A has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that compound A has anti-inflammatory properties and can reduce inflammation in animal models. In neurodegenerative disorder research, compound A has been studied for its potential to protect neurons from damage and improve cognitive function.